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This technical guide provides an in-depth overview of Fenthion-d6, a critical tool for

researchers, scientists, and drug development professionals engaged in the quantitative

analysis of the organophosphate insecticide Fenthion. This document outlines its core

properties, primary applications in research, and detailed experimental methodologies.

Introduction to Fenthion-d6
Fenthion-d6 is the deuterium-labeled analogue of Fenthion, an organothiophosphate

insecticide.[1] In Fenthion-d6, six hydrogen atoms on the two methoxy groups are replaced

with deuterium atoms. This isotopic substitution results in a molecule that is chemically identical

to Fenthion in its reactivity and chromatographic behavior but has a distinct, higher molecular

weight. This key difference allows it to be distinguished from native Fenthion by mass

spectrometry.

Its primary and crucial role in research is as an internal standard for the accurate quantification

of Fenthion residues in a variety of complex matrices, including environmental, agricultural, and

biological samples.[2] The use of a stable isotope-labeled internal standard like Fenthion-d6 is

considered the gold standard in quantitative mass spectrometry as it effectively compensates

for variations in sample preparation, injection volume, and instrument response, thereby

significantly improving the accuracy and precision of the analytical results.[2][3]
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Core Properties and Quantitative Data
Fenthion-d6 is commercially available from various suppliers, typically as a solution in a

specified solvent or as a neat solid. Key quantitative data for Fenthion-d6 are summarized in

the table below.

Property Value Reference

Chemical Name

O,O-di(methyl-d3) O-[3-methyl-

4-(methylthio)phenyl]

phosphorothioate

[4]

Synonyms Fenthion-d6 (O,O-dimethyl-d6) [4]

CAS Number 1189662-83-6 [1][4]

Molecular Formula C₁₀H₉D₆O₃PS₂ [1]

Molecular Weight 284.37 g/mol [1]

Isotopic Enrichment ≥98 atom % D [2]

Chemical Purity Typically ≥95% [4]

Physical Appearance Varies (e.g., neat, in solution)

Storage Conditions Refrigerated (2-8°C) [2][4]

Unlabeled CAS 55-38-9 (Fenthion) [1]

Experimental Protocols: Quantification of Fenthion
using Fenthion-d6
The following sections provide representative methodologies for the quantification of Fenthion

in environmental or biological samples using Fenthion-d6 as an internal standard with Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b563001?utm_src=pdf-body
https://www.benchchem.com/product/b563001?utm_src=pdf-body
https://www.cdnisotopes.com/non_fulfill_view/fenthion-d6-o-o-dimethyl-d6
https://www.cdnisotopes.com/non_fulfill_view/fenthion-d6-o-o-dimethyl-d6
https://www.medchemexpress.com/fenthion-d6.html
https://www.cdnisotopes.com/non_fulfill_view/fenthion-d6-o-o-dimethyl-d6
https://www.medchemexpress.com/fenthion-d6.html
https://www.medchemexpress.com/fenthion-d6.html
https://www.myskinrecipes.com/shop/en/ungroupable/189812-fenthion-d6.html
https://www.cdnisotopes.com/non_fulfill_view/fenthion-d6-o-o-dimethyl-d6
https://www.myskinrecipes.com/shop/en/ungroupable/189812-fenthion-d6.html
https://www.cdnisotopes.com/non_fulfill_view/fenthion-d6-o-o-dimethyl-d6
https://www.medchemexpress.com/fenthion-d6.html
https://www.benchchem.com/product/b563001?utm_src=pdf-body
https://www.benchchem.com/product/b563001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The QuEChERS method is a widely adopted sample preparation technique for the analysis of

pesticide residues in various food and environmental matrices.

Homogenization: A representative sample (e.g., 10-15 g of fruit, vegetable, or soil) is

homogenized.

Extraction: A subsample (e.g., 10 g) is placed in a 50 mL centrifuge tube. A known amount of

Fenthion-d6 internal standard solution is added. 10 mL of acetonitrile is then added, and the

tube is vigorously shaken for 1 minute.

Salting Out: A salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and

0.5 g disodium hydrogen citrate sesquihydrate) is added to the tube. The tube is immediately

shaken vigorously for 1 minute and then centrifuged.[5]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the upper acetonitrile layer

is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary amine (PSA)

and MgSO₄). The tube is vortexed and then centrifuged.

Final Extract: The supernatant is collected, and a portion may be diluted or directly

transferred to an autosampler vial for analysis.

GC-MS/MS Analysis
Chromatographic Separation:

GC System: Agilent 7890B GC or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector: Splitless mode at 250°C.

Oven Program: Initial temperature of 70°C held for 2 minutes, ramped to 150°C at

25°C/min, then to 200°C at 3°C/min, and finally to 280°C at 8°C/min, held for 10 minutes.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Mass Spectrometric Detection:
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MS System: Agilent 7000D Triple Quadrupole MS or equivalent.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (Example):

Fenthion: Precursor Ion -> Product Ion 1, Product Ion 2

Fenthion-d6: Precursor Ion -> Product Ion 1, Product Ion 2

Data Analysis: The concentration of Fenthion is determined by comparing the peak area

ratio of the analyte to the internal standard (Fenthion/Fenthion-d6) against a calibration

curve prepared with known concentrations of Fenthion and a constant concentration of

Fenthion-d6.

LC-MS/MS Analysis
Chromatographic Separation:

LC System: Shimadzu Nexera X2 UHPLC or equivalent.

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in

methanol.[6]

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometric Detection:

MS System: Sciex QTRAP 6500+ or equivalent.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[6]

Acquisition Mode: Multiple Reaction Monitoring (MRM).[6]
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MRM Transitions (Example):

Fenthion: Q1 mass -> Q3 mass 1, Q3 mass 2

Fenthion-d6: Q1 mass -> Q3 mass 1, Q3 mass 2

Data Analysis: Similar to GC-MS/MS, quantification is achieved by calculating the peak

area ratio of Fenthion to Fenthion-d6 and comparing it to a calibration curve.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for the quantification of Fenthion

using Fenthion-d6 as an internal standard.
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Caption: General workflow for Fenthion quantification using Fenthion-d6.
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Caption: Rationale for using Fenthion-d6 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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